8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 8-(4-methoxyphenyl)-6-azaspiro[3.4]octan-5-one
• InChI: InChI=1S/C14H17NO2/c1-17-11-5-3-10(4-6-11)12-9-15-13(16)14(12)7-2-8-14/h3-6,12H,2,7-9H2,1H3,(H,15,16)
• InChI Key: XLPBFYTZCNUMRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CNC(=O)C23CCC3

Description

8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one is a spirocyclic compound featuring a six-membered azaspiro ring system fused with a cyclobutane moiety. The 4-methoxyphenyl substituent at the 8-position introduces electron-donating properties, which can influence electronic transitions, solubility, and reactivity. For instance, 6-Azaspiro[3.4]octan-5-one (CAS 1193-30-2) is a commercially available building block used in pharmaceutical synthesis, highlighting the importance of such spiro scaffolds in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of a suitable ketone with an amine under controlled conditions to form the spirocyclic structure. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to optimize yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and high yield. The process may also include purification steps such as recrystallization or chromatography to achieve the desired level of purity.

Chemical Reactions Analysis

Types of Reactions

8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction may produce an alcohol.

Scientific Research Applications

8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Electronic Properties

The 4-methoxyphenyl group in 8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one is a strong electron donor due to the methoxy (-OCH₃) substituent. Evidence from quinazoline derivatives (e.g., compound 6l in ) demonstrates that 4-methoxyphenyl groups reduce emission intensity but induce red shifts in fluorescence spectra compared to chloro or fluoro substituents . This suggests that the methoxy group enhances intramolecular charge transfer (ICT) in polar solvents like DMF, a property likely relevant to the target compound.

Molecular Weight and Structural Variations

Compound Name	Substituent	Molecular Weight	Key Properties/Effects
8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one	4-OCH₃	233.27*	Electron-donating, ICT enhancement
8-(2-Bromophenyl)-6-azaspiro[3.4]octan-5-one	2-Br	280.12	Steric hindrance, electron-withdrawing
8-(2-Fluorophenyl)-6-azaspiro[3.4]octan-5-one	2-F	219.25	Moderate electron-withdrawing, polar
7-Methyl-6-oxaspiro[3.4]octan-5-one	7-CH₃	140.18	Altered ring strain, lipophilicity

*Calculated based on C₁₃H₁₅NO₂.

The 4-methoxyphenyl derivative has a higher molecular weight than halogenated analogs, which may affect pharmacokinetic properties like membrane permeability. Additionally, substituent position (e.g., 2- vs. 4-) plays a critical role: 2-substituents (e.g., bromo, fluoro) introduce steric effects, while 4-substituents optimize electronic interactions with the spiro core .

Solvent Interactions and Emission Behavior

In polar solvents like DMF, methoxy groups engage in dipolar interactions, reducing π-electron delocalization into the core ring system (as observed in compound 6d in ). However, stronger electron-donating groups (e.g., 4-ethoxyphenyl) counteract this effect, leading to red-shifted emissions . This implies that the 4-methoxyphenyl group in the target compound may exhibit solvent-dependent fluorescence, a trait valuable in sensor or optoelectronic applications.

Biological Activity

8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanism of action, therapeutic potential, and relevant research findings.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C$_{13}$H$_{15}$N\O$_{2}$
Molecular Weight	217.26 g/mol
IUPAC Name	8-(4-methoxyphenyl)-6-azaspiro[3.4]octan-5-one
InChI Key	MCTCVLKYOFCRGA-UHFFFAOYSA-N

The biological activity of 8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The methoxyphenyl group enhances its binding affinity, potentially influencing various signaling pathways involved in cellular processes.

Enzyme Inhibition

Research indicates that this compound may inhibit specific enzymes, contributing to its pharmacological effects. For instance, studies have shown that compounds with similar azaspiro structures exhibit inhibitory activity against key metabolic enzymes, suggesting a potential role for 8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one in metabolic regulation .

Antimicrobial Activity

Recent studies have explored the antimicrobial properties of related azaspiro compounds. For example, derivatives of azaspiro structures have demonstrated significant antibacterial activity against various pathogens, including Methicillin-resistant Staphylococcus aureus (MRSA) . While specific data on 8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one is limited, its structural similarity suggests potential antimicrobial effects.

Anticancer Potential

The compound's unique structure positions it as a candidate for anticancer drug development. Research into spirocyclic compounds has revealed their ability to induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo models . Case studies involving similar compounds indicate that modifications to the spiro framework can enhance cytotoxicity against cancer cell lines.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of a series of azaspiro compounds, noting that modifications to the phenyl group significantly influenced their effectiveness against bacterial strains. The findings suggest that further exploration of the methoxy substitution could yield enhanced antimicrobial agents .
• Anticancer Activity : In a murine model, spirocyclic compounds similar to 8-(4-Methoxyphenyl)-6-azaspiro[3.4]octan-5-one were tested for their ability to reduce tumor size. Results indicated a notable decrease in tumor volume compared to controls, highlighting the therapeutic potential of these compounds in oncology .